Cas no 886439-34-5 (1-Butyl-1-methylpiperidinium tetrafluoroborate)

• Product Name: 1-Butyl-1-methylpiperidinium tetrafluoroborate
• CAS No: 886439-34-5
• MF: C₁₀H₂₂BF₄N
• MW: 243.092997074127
• MDL: MFCD14156007
• CID: 1930083
• PubChem ID: 329763174
• Update Time: 2025-06-12

1-Butyl-1-methylpiperidinium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1-methylpiperidinium tetrafluoroborate
• AGN-PC-0DB7RO
• DSSTox_CID_29328
• DSSTox_RID_83444
• DSSTox_GSID_49369
• Tox21_202663
• 1-butyl-1-methylpiperidin-1-ium
• 1-butyl-1-methylpiperidin-1-ium,tetrafluoroborate
• tetrafluoroborate
• 1-butyl-1-methyl piperidinium tetrafluoroborate
• NCGC00260211-01
• CAS-886439-34-5
• 1-butyl-1-methylpiperidin-1-ium; tetrafluoroboranuide
• 1-butyl-1-methylpiperidin-1-ium;tetrafluoroborate
• 1-Butyl-1-methylpiperidinium tetrafluoroborate, 99%
• DTXSID0049369
• CHEMBL3185764
• 1-BUTYL-1-METHYLPIPERIDIN-1-IUM TETRAFLUOROBORATE
• 886439-34-5
• MFCD14156007
• SCHEMBL2228673
• DTXCID7029328

• MDL： MFCD14156007
• Inchi： 1S/C10H22N.BF4/c1-3-4-8-11(2)9-6-5-7-10-11;2-1(3,4)5/h3-10H2,1-2H3;/q+1;-1
• InChI Key： CGQPPCWBIGFWDL-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C)(CCCC)CCCCC1

Computed Properties

• Exact Mass: 243.1781425 g/mol
• Monoisotopic Mass: 243.1781425 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 243.10

1-Butyl-1-methylpiperidinium tetrafluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 1-Butyl-1-methylpiperidinium tetrafluoroborate

Comprehensive Overview of 1-Butyl-1-methylpiperidinium tetrafluoroborate (CAS No. 886439-34-5)

1-Butyl-1-methylpiperidinium tetrafluoroborate (CAS No. 886439-34-5) is a versatile ionic liquid with a wide range of applications in modern chemistry and material science. This compound belongs to the class of piperidinium-based ionic liquids, which are increasingly popular due to their unique physicochemical properties. Researchers and industries are particularly interested in its high thermal stability, low volatility, and excellent solubility, making it a valuable component in advanced electrochemical systems, green chemistry, and energy storage solutions.

The growing demand for sustainable solvents and eco-friendly alternatives has positioned 1-Butyl-1-methylpiperidinium tetrafluoroborate as a key player in the field. Its non-flammable nature and recyclability align with global trends toward reducing environmental impact. In recent years, this compound has gained attention for its potential use in next-generation batteries, such as lithium-ion and supercapacitors, where its high ionic conductivity and electrochemical stability are highly advantageous.

One of the most frequently asked questions about 1-Butyl-1-methylpiperidinium tetrafluoroborate is its role in energy storage applications. Studies have shown that this ionic liquid can significantly enhance the performance of electrolyte formulations, improving both safety and efficiency. Additionally, its compatibility with various electrode materials makes it a promising candidate for flexible electronics and wearable devices, which are currently trending in the tech industry.

Another area of interest is the use of 1-Butyl-1-methylpiperidinium tetrafluoroborate in catalysis and organic synthesis. Its ability to act as a green solvent or catalyst support has been explored in numerous reactions, including cross-coupling reactions and asymmetric synthesis. Researchers are also investigating its potential in CO2 capture, a critical topic in the fight against climate change.

From a technical perspective, the synthesis and purification of 1-Butyl-1-methylpiperidinium tetrafluoroborate are well-documented, ensuring reproducibility for industrial and academic use. Its physical properties, such as melting point, viscosity, and density, have been extensively studied, providing a solid foundation for further applications. The compound's chemical stability under various conditions also makes it suitable for long-term storage and use in harsh environments.

In conclusion, 1-Butyl-1-methylpiperidinium tetrafluoroborate (CAS No. 886439-34-5) is a multifaceted ionic liquid with significant potential across multiple industries. Its alignment with sustainability goals, advanced material development, and cutting-edge technology ensures its relevance in both current and future scientific endeavors. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping innovative solutions for global challenges.